Cas no 1261975-99-8 (2-(2-N,N-Dimethylsulfamoylphenyl)phenol)

• Product Name: 2-(2-N,N-Dimethylsulfamoylphenyl)phenol
• CAS No: 1261975-99-8
• MF: C₁₄H₁₅NO₃S
• MW: 277.338802576065
• MDL: MFCD18313034
• CID: 5158410
• Update Time: 2026-03-04

2-(2-N,N-Dimethylsulfamoylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-N,N-Dimethylsulfamoylphenyl)phenol

• MDL： MFCD18313034
• Inchi： 1S/C14H15NO3S/c1-15(2)19(17,18)14-10-6-4-8-12(14)11-7-3-5-9-13(11)16/h3-10,16H,1-2H3
• InChI Key： WMSLIACOQXQQPT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C1C=CC=CC=1O)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 2.3
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2-N,N-Dimethylsulfamoylphenyl)phenol

Introduction to 2-(2-N,N-Dimethylsulfamoylphenyl)phenol (CAS No. 1261975-99-8)

2-(2-N,N-Dimethylsulfamoylphenyl)phenol, identified by its CAS number 1261975-99-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonamides and phenols, which are well-known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both a dimethylsulfamoyl group and a phenolic hydroxyl group, make it a promising candidate for further investigation in various chemical and biological contexts.

The compound's molecular structure consists of a benzene ring substituted with a dimethylsulfamoyl group at the 2-position and a phenolic hydroxyl group at the 4-position. This arrangement imparts specific electronic and steric properties that can influence its reactivity and interactions with biological targets. The dimethylsulfamoyl moiety is known to enhance the solubility and bioavailability of pharmaceutical compounds, while the phenolic group contributes to hydrogen bonding capabilities, which are crucial for binding to biological receptors.

In recent years, there has been a growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides have been widely used in the development of antibiotics, anti-inflammatory drugs, and other therapeutic agents. The introduction of the dimethylsulfamoyl group in 2-(2-N,N-Dimethylsulfamoylphenyl)phenol may enhance its pharmacological properties, making it a valuable scaffold for drug discovery. Specifically, this compound has shown potential in inhibiting certain enzymes and receptors that are involved in inflammatory processes and metabolic disorders.

One of the most compelling aspects of 2-(2-N,N-Dimethylsulfamoylphenyl)phenol is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that this compound may interact with specific neurotransmitter receptors, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The phenolic hydroxyl group can form hydrogen bonds with amino acid residues in protein targets, while the dimethylsulfamoyl group can modulate the electronic properties of the molecule, enhancing its binding affinity.

The synthesis of 2-(2-N,N-Dimethylsulfamoylphenyl)phenol involves multi-step organic reactions, including sulfonation, condensation, and purification processes. Advanced synthetic techniques have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of modern spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography has facilitated a detailed understanding of its molecular structure and properties.

Recent research has also explored the computational modeling of 2-(2-N,N-Dimethylsulfamoylphenyl)phenol to predict its biological activity and optimize its pharmacokinetic properties. Molecular docking studies have been conducted to identify potential binding sites on target proteins, providing insights into how this compound may interact with biological systems. These computational approaches have complemented experimental studies, offering a more comprehensive understanding of its mechanism of action.

The environmental impact and safety profile of 2-(2-N,N-Dimethylsulfamoylphenyl)phenol have also been carefully evaluated. Studies have demonstrated that this compound is stable under normal conditions and does not exhibit significant toxicity or environmental persistence. This makes it a promising candidate for further development without raising major safety concerns. However, additional long-term studies are necessary to fully assess its ecological impact and potential side effects.

In conclusion, 2-(2-N,N-Dimethylsulfamoylphenyl)phenol (CAS No. 1261975-99-8) is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new therapeutic agents targeting various diseases, including neurological disorders. Advances in synthetic chemistry, computational modeling, and biological studies continue to enhance our understanding of this compound's properties and applications. As research progresses, 2-(2-N,N-Dimethylsulfamoylphenyl)phenol is expected to play a crucial role in the development of novel drugs that address unmet medical needs.